Cas no 85103-02-2 (3-(4-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE)

• Product name: 3-(4-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE
• CAS No: 85103-02-2
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 990011
• PubChem ID: 11053456

3-(4-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(4-NITRO-BENZYL)-3H-IMIDAZOLE-4-CARBALDEHYDE
• 3-[(4-nitrophenyl)methyl]imidazole-4-carbaldehyde
• 1-[(4-Nitrophenyl)methyl]-1H-imidazole-5-carbaldehyde
• 85103-02-2
• SCHEMBL5935182
• DTXSID80453494
• 3-(4-nitrobenzyl)-3h-imidazole-4-carbaldehyde
• 1-(4-Nitrobenzyl)-1H-imidazole-5-carbaldehyde

• MDL： MFCD06657147
• Inchi： InChI=1S/C11H9N3O3/c15-7-11-5-12-8-13(11)6-9-1-3-10(4-2-9)14(16)17/h1-5,7-8H,6H2
• InChI Key： XPSKUOKYICJVPJ-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])CN2C=NC=C2C=O

Computed Properties

• Exact Mass: 231.06439116g/mol
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7Ų